Cas no 343373-87-5 ((7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2-chlorobenzoate)

(7,7-Dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2-chlorobenzoate is a synthetic organic compound featuring a fused thienothiopyran scaffold with a sulfone moiety and a 2-chlorobenzoate ester group. Its unique structure imparts potential reactivity as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of biologically active molecules. The sulfone group enhances electrophilic character, while the chlorobenzoate moiety may contribute to lipophilicity and binding interactions. This compound is suited for applications requiring selective functionalization or as a precursor in heterocyclic chemistry. High purity grades ensure consistent performance in research and industrial processes. Proper handling is advised due to potential reactivity of the ester and sulfone functionalities.

(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2-chlorobenzoate structure

343373-87-5 structure

Product Name:(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2-chlorobenzoate

CAS No:343373-87-5

MF:C₁₄H₁₁ClO₄S₂

MW:342.817740678787

CID:5269841

Update Time:2026-03-09

(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

- 1,1-DIOXO-1,2,3,4-TETRAHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-4-YL 2-CHLOROBENZENECARBOXYLATE
- 1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl 2-chlorobenzoate
- Benzoic acid, 2-chloro-, 5,6-dihydro-7,7-dioxido-4H-thieno[2,3-b]thiopyran-4-yl ester
- 1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 2-chlorobenzenecarboxylate
- (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2-chlorobenzoate
- Oprea1_012093
- Inchi： 1S/C14H11ClO4S2/c15-11-4-2-1-3-9(11)13(16)19-12-6-8-21(17,18)14-10(12)5-7-20-14/h1-5,7,12H,6,8H2
- InChI Key： JLYFRVPMYDLOCC-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C(=O)OC1C2C=CSC=2S(CC1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 502
XLogP3: 3.3
Topological Polar Surface Area: 97.1

(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2-chlorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	6N-367S-1MG	1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 2-chlorobenzenecarboxylate	343373-87-5	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	6N-367S-5MG	1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 2-chlorobenzenecarboxylate	343373-87-5	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	6N-367S-10MG	1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 2-chlorobenzenecarboxylate	343373-87-5	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	6N-367S-50MG	1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 2-chlorobenzenecarboxylate	343373-87-5	>90%	50mg	£102.00	2025-02-09
Key Organics Ltd	6N-367S-100MG	1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 2-chlorobenzenecarboxylate	343373-87-5	>90%	100mg	£146.00	2025-02-09
Ambeed	A926315-1g	1,1-Dioxido-2,3-dihydro-4H-thieno[2,3-b]thiopyran-4-yl 2-chlorobenzoate	343373-87-5	90%	1g	$350.0	2024-04-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00925935-1g	1,1-Dioxido-2,3-dihydro-4H-thieno[2,3-b]thiopyran-4-yl 2-chlorobenzoate	343373-87-5	90%	1g	￥2401.0	2023-03-27